N-(3,4-dichlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide

• IUPAC Name: N-(3,4-dichlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide
• InChI: InChI=1S/C17H16Cl2N2O3S/c18-15-8-5-13(11-16(15)19)20-17(22)12-3-6-14(7-4-12)21-9-1-2-10-25(21,23)24/h3-8,11H,1-2,9-10H2,(H,20,22)
• InChI Key: SWIFHAQQBDDNLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H16Cl2N2O3S
• Molecular Weight: 399.3 g/mol

Description

N-(3,4-dichlorophenyl)-4-(1,1-dioxothiazinan-2-yl)benzamide, commonly known as DTTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTTB belongs to the class of thiazinan-2-yl benzamide compounds and is known for its potent biological activity.

Scientific Research Applications

Synthesis and Chemical Properties

Research in materials science has explored the synthesis and characterization of polyamides and benzothiazine derivatives, focusing on their ordered structures and potential applications in materials engineering. For example, Ueda and Sugiyama (1994) investigated the direct polycondensation of symmetric monomers to create ordered polyamides, highlighting the process's efficiency and the resulting materials' inherent viscosities (Ueda & Sugiyama, 1994). Similarly, studies on benzothiazine derivatives have revealed their stable structures due to extensive intramolecular hydrogen bonds, suggesting their potential utility in designing new materials with specific properties (Siddiqui et al., 2008).

Antimicrobial and Anticancer Applications

Benzothiazole and its derivatives have been evaluated for their antimicrobial and anticancer activities. Limban et al. (2011) synthesized a series of acylthioureas with significant antibacterial activity, particularly against strains known for their biofilm-forming capabilities, indicating potential as novel antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011). Additionally, Ravinaik et al. (2021) designed and synthesized benzamide derivatives for anticancer evaluation, showing promising activity against various cancer cell lines and highlighting their potential in cancer therapy (Ravinaik et al., 2021).

Photophysical Studies and Application in Fluorescence

The exploration of benzothiazole derivatives in photophysical studies has led to the synthesis of compounds with potential applications in fluorescence and chemosensors. Padalkar et al. (2011) synthesized fluorescent derivatives inspired by excited state intra-molecular proton transfer, demonstrating the compounds' thermal stability and dual emission characteristics, which could be beneficial for developing new fluorescent materials and sensors (Padalkar et al., 2011).